Cas no 130465-47-3 (L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)-)
L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)-
- N-(tert-Butoxycarbonyl)-O-(tetrahydro-2H-pyran-2-yl)-L-serine
- HY-W072598
- N-t-butoxycarbonyl-O-tetrahydropyranyl-L-serine
- 130465-47-3
- CS-0104765
- D76453
- HAHCUWZQISPQAV-RGURZIINSA-N
- SCHEMBL8306861
- (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(oxan-2-yloxy)propanoic acid
- DA-55868
-
- MDL: MFCD32670817
- Inchi: 1S/C13H23NO6/c1-13(2,3)20-12(17)14-9(11(15)16)8-19-10-6-4-5-7-18-10/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)/t9-,10?/m0/s1
- InChI Key: HAHCUWZQISPQAV-RGURZIINSA-N
- SMILES: C(O)(=O)[C@H](COC1OCCCC1)NC(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 289.15253745Da
- Monoisotopic Mass: 289.15253745Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 94.1Ų
L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | D76453-0.25/G |
N-(TERT-BUTOXYCARBONYL)-O-(TETRAHYDRO-2H-PYRAN-2-YL)-L-SERINE |
130465-47-3 | 98% | 0.25g |
$304 | 2023-09-19 | |
| AstaTech | D76453-1/G |
N-(TERT-BUTOXYCARBONYL)-O-(TETRAHYDRO-2H-PYRAN-2-YL)-L-SERINE |
130465-47-3 | 98% | 1g |
$608 | 2023-09-19 | |
| AstaTech | D76453-5/G |
N-(TERT-BUTOXYCARBONYL)-O-(TETRAHYDRO-2H-PYRAN-2-YL)-L-SERINE |
130465-47-3 | 98% | 5g |
$1824 | 2023-09-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1175405-1g |
N-(tert-Butoxycarbonyl)-O-(tetrahydro-2H-pyran-2-yl)-L-serine |
130465-47-3 | 98% | 1g |
¥3103 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1175405-5g |
N-(tert-Butoxycarbonyl)-O-(tetrahydro-2H-pyran-2-yl)-L-serine |
130465-47-3 | 98% | 5g |
¥14481 | 2023-03-01 | |
| Ambeed | A1678551-5g |
N-(tert-Butoxycarbonyl)-O-(tetrahydro-2H-pyran-2-yl)-L-serine |
130465-47-3 | 98% | 5g |
$2371.0 | 2025-02-28 | |
| Ambeed | A1678551-1g |
N-(tert-Butoxycarbonyl)-O-(tetrahydro-2H-pyran-2-yl)-L-serine |
130465-47-3 | 98% | 1g |
$790.0 | 2025-02-28 | |
| Ambeed | A1678551-250mg |
N-(tert-Butoxycarbonyl)-O-(tetrahydro-2H-pyran-2-yl)-L-serine |
130465-47-3 | 98% | 250mg |
$395.0 | 2025-02-28 |
L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)- Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)-
Comprehensive Overview of L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)- (CAS No. 130465-47-3)
The compound L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)- (CAS No. 130465-47-3) is a protected derivative of the naturally occurring amino acid L-Serine. This modification involves the introduction of a Boc (tert-butoxycarbonyl) group at the amino terminus and a tetrahydro-2H-pyran-2-yl (THP) group at the hydroxyl side chain. Such protections are crucial in peptide synthesis, where selective deprotection strategies are employed to achieve desired sequences. The Boc and THP groups are widely recognized for their stability under various reaction conditions, making this compound a valuable intermediate in pharmaceutical and biochemical research.
In recent years, the demand for protected amino acids like L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)- has surged due to advancements in peptide-based therapeutics. Peptides are increasingly explored for their applications in drug discovery, biotechnology, and personalized medicine. Researchers frequently search for terms such as "Boc-protected serine derivatives" or "THP protection in peptide synthesis", highlighting the relevance of this compound in modern scientific inquiries. Its role in facilitating complex peptide couplings while minimizing side reactions aligns with the growing emphasis on green chemistry and sustainable synthesis practices.
The structural features of CAS No. 130465-47-3 contribute to its utility in solid-phase peptide synthesis (SPPS). The Boc group can be removed under acidic conditions without affecting the THP-protected hydroxyl, enabling sequential assembly of peptides. This selectivity is particularly valuable in synthesizing glycopeptides or post-translationally modified proteins, areas gaining traction in cancer research and immunotherapy. Users often inquire about "optimized Boc deprotection methods" or "THP stability in peptide elongation", reflecting the compound's technical significance.
Beyond peptide synthesis, L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)- finds applications in material science and bioconjugation. Its compatibility with click chemistry and cross-coupling reactions makes it a versatile building block for designing biodegradable polymers or drug-delivery systems. Searches for "amino acid-based biomaterials" or "serine derivatives in nanotechnology" underscore its interdisciplinary appeal. The compound’s chiral purity (L-configuration) further ensures reproducibility in stereosensitive applications, a critical factor for regulatory compliance in pharmaceutical manufacturing.
Analytical characterization of CAS No. 130465-47-3 typically involves HPLC, NMR, and mass spectrometry to verify purity and structural integrity. Recent discussions in scientific forums emphasize the need for high-purity protected amino acids to avoid byproducts in downstream processes. Queries like "HPLC methods for Boc-Ser(THP)-OH analysis" or "NMR shifts for THP-protected serine" illustrate the technical depth associated with this compound. Suppliers often highlight its ≥98% purity and low water content, metrics essential for sensitive applications.
In conclusion, L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)- (CAS No. 130465-47-3) exemplifies the intersection of organic chemistry and life sciences. Its dual-protection strategy addresses key challenges in peptide synthesis, while its adaptability supports innovations in therapeutics and materials engineering. As interest in precision medicine and biocompatible materials grows, this compound will likely remain a cornerstone in research and industrial applications.
130465-47-3 (L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(tetrahydro-2H-pyran-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)